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Compound of Interest

Compound Name: Sodium antimonate

Cat. No.: B085099 Get Quote

The safe and compliant disposal of sodium antimonate is a critical aspect of laboratory safety

and environmental responsibility. For researchers, scientists, and drug development

professionals, understanding the procedural steps for waste management is paramount to

ensuring a safe work environment and adhering to regulatory standards. This guide provides

essential safety and logistical information for the proper handling and disposal of sodium
antimonate.

Immediate Safety and Handling Precautions
Sodium antimonate is a white, odorless powder that is harmful if swallowed or inhaled and is

toxic to aquatic life with long-lasting effects.[1] Before handling, it is crucial to be familiar with

the following safety protocols:

Personal Protective Equipment (PPE): Always wear appropriate protective eyeglasses or

chemical safety goggles, protective gloves, and clothing to prevent skin exposure.[1][2] In

dusty conditions, use a NIOSH-approved respirator.[3]

Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume hood

or a space with local exhaust ventilation to minimize dust generation.[2][4][5] Ensure that

eyewash stations and safety showers are readily accessible.[1]

Handling: Avoid contact with skin and eyes and refrain from breathing the dust.[1] Do not eat,

drink, or smoke in areas where sodium antimonate is handled.[1][3] Wash hands

thoroughly after handling.[1]
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Storage: Store in a dry, cool, and well-ventilated place in a tightly closed container.[2][3]

Keep it separate from incompatible materials such as strong acids and reducing agents.[1][3]

Contact with acids, especially under reducing conditions (e.g., in the presence of zinc), can

generate highly toxic stibine gas.[3]

Accidental Release and Spill Cleanup Protocol
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Restrict Access: Isolate the spill area to prevent unauthorized personnel from entering.[4]

Ensure Safety: Responders must wear appropriate PPE, including respiratory protection,

gloves, and safety goggles.[3]

Containment and Cleanup:

Avoid generating dust.[4][5] Moisten the spilled solid material with water or use a HEPA-

filter vacuum for cleanup.[6] Do not dry sweep.[6]

Carefully sweep or vacuum the material and place it into a suitable, sealed, and properly

labeled container for disposal.[2][4]

Decontamination: After the spill is cleaned up, wash the area thoroughly.[6]

Waste Disposal: The collected spill material must be disposed of as hazardous waste in

accordance with all local, regional, and national regulations.[3] Do not wash spills into the

sewer system.[6]

Operational Plan for Sodium Antimonate Disposal
The disposal of sodium antimonate is governed by hazardous waste regulations. Chemical

waste generators are responsible for determining if a discarded chemical is classified as a

hazardous waste and must consult local, regional, and national regulations for complete and

accurate classification.[1][2] Antimony and its compounds are designated as priority pollutants

by the EPA and must be managed under the Resource Conservation and Recovery Act

(RCRA).[7]
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Step-by-Step Disposal Procedure
Objective: To safely collect, store, and dispose of sodium antimonate waste in compliance

with regulatory requirements.

Methodology:

Waste Identification: All waste materials containing sodium antimonate, including

contaminated labware, PPE, and spill cleanup debris, must be treated as hazardous waste.

Waste Collection:

Collect solid sodium antimonate waste in a dedicated, durable, and sealable container.

Ensure the container is compatible with the chemical.

Do not mix with incompatible wastes, such as strong acids or reducing agents.[1][3]

Container Labeling:

Clearly label the waste container with the words "Hazardous Waste."

Identify the contents as "Sodium Antimonate Waste."

Include the date when waste was first added to the container.

On-site Storage:

Store the sealed waste container in a designated satellite accumulation area or a central

hazardous waste storage area.

The storage area must be secure and away from general laboratory traffic.

Arrange for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.
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If an EHS department is not available, contract a licensed hazardous waste disposal

company.

Documentation: Maintain accurate records of the amount of sodium antimonate waste

generated and the date of its disposal.

Quantitative Regulatory Data
Federal regulations, such as the Clean Water Act, impose limits on the discharge of antimony

from industrial sources. The following table summarizes the effluent limitations for the primary

antimony subcategory, which includes wastewater from sodium antimonate production.

Pollutant or Pollutant
Property

Maximum for any 1 day
(mg/kg)

Maximum for monthly
average (mg/kg)

Best Practicable Control

Technology (BPT)

Antimony 44.840 20.000

Arsenic 32.650 14.530

Mercury 3.906 1.562

Best Available Technology

(BAT)

Antimony 30.150 13.440

Arsenic 21.720 9.687

Mercury 2.344 0.937

Data sourced from 40 CFR Part 421 Subpart N - Primary Antimony Subcategory. The values

are in mg per kg (pounds per million pounds) of antimony contained in the sodium antimonate
product.[8]

Disposal Workflow Diagram
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The following diagram illustrates the logical workflow for the proper disposal of sodium
antimonate waste from a laboratory setting.

Sodium Antimonate Waste Generated

Identify as Hazardous Waste

Accidental Spill Occurs

Collect in a
Designated Container

Label Container Correctly
('Hazardous Waste', Contents, Date)

Store in a Secure
Satellite Accumulation Area

Contact EHS or
Licensed Disposal Vendor

Schedule and Complete
Waste Pickup

Document Waste Disposal

Disposal Complete

Follow Spill
Cleanup Protocol

Immediate Action

Contain and Collect
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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